Cas no 1806846-39-8 (2-Cyano-3-(difluoromethyl)-6-hydroxy-5-iodopyridine)
2-Cyano-3-(difluoromethyl)-6-hydroxy-5-iodopyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-3-(difluoromethyl)-6-hydroxy-5-iodopyridine
-
- Inchi: 1S/C7H3F2IN2O/c8-6(9)3-1-4(10)7(13)12-5(3)2-11/h1,6H,(H,12,13)
- InChI Key: GHCVQODBKSGNTL-UHFFFAOYSA-N
- SMILES: IC1C(NC(C#N)=C(C(F)F)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 364
- XLogP3: 1
- Topological Polar Surface Area: 52.9
2-Cyano-3-(difluoromethyl)-6-hydroxy-5-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029046831-250mg |
2-Cyano-3-(difluoromethyl)-6-hydroxy-5-iodopyridine |
1806846-39-8 | 97% | 250mg |
$979.20 | 2022-03-31 | |
| Alichem | A029046831-500mg |
2-Cyano-3-(difluoromethyl)-6-hydroxy-5-iodopyridine |
1806846-39-8 | 97% | 500mg |
$1,597.40 | 2022-03-31 | |
| Alichem | A029046831-1g |
2-Cyano-3-(difluoromethyl)-6-hydroxy-5-iodopyridine |
1806846-39-8 | 97% | 1g |
$2,890.60 | 2022-03-31 |
2-Cyano-3-(difluoromethyl)-6-hydroxy-5-iodopyridine Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 2-Cyano-3-(difluoromethyl)-6-hydroxy-5-iodopyridine
Introduction to 2-Cyano-3-(difluoromethyl)-6-hydroxy-5-iodopyridine (CAS No. 1806846-39-8)
2-Cyano-3-(difluoromethyl)-6-hydroxy-5-iodopyridine, identified by the CAS number 1806846-39-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and synthetic utility. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, a hydroxyl group, and an iodine substituent, makes this molecule a versatile intermediate for the development of novel chemical entities.
The cyano group at the 2-position of the pyridine ring introduces a polar character to the molecule, enhancing its reactivity in various chemical transformations. This feature is particularly valuable in medicinal chemistry, where such groups are often employed to modulate binding affinity and metabolic stability. The difluoromethyl group at the 3-position is another critical feature, known for its ability to improve lipophilicity and metabolic resistance in drug candidates. This modification has been extensively studied in the optimization of bioavailability and pharmacokinetic profiles.
The hydroxyl group at the 6-position adds another layer of functional diversity, enabling further derivatization through etherification, esterification, or glycosylation reactions. These modifications are essential for fine-tuning the pharmacological properties of interest. Finally, the iodine substituent at the 5-position serves as an excellent handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures.
Recent advancements in synthetic methodologies have highlighted the importance of 2-Cyano-3-(difluoromethyl)-6-hydroxy-5-iodopyridine as a key building block in drug discovery. For instance, researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer metabolism. The combination of the cyano and difluoromethyl groups has been shown to enhance binding interactions with specific protein targets, leading to improved therapeutic efficacy.
In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. The structural features of 2-Cyano-3-(difluoromethyl)-6-hydroxy-5-iodopyridine make it a valuable precursor for designing novel pesticides with enhanced potency and environmental compatibility. By incorporating fluorinated moieties, researchers aim to develop compounds that exhibit improved resistance to degradation while maintaining high selectivity towards target pests.
The iodine atom in 2-Cyano-3-(difluoromethyl)-6-hydroxy-5-iodopyridine also facilitates its use in radiolabeling applications, where it can be incorporated into biopharmaceuticals for positron emission tomography (PET) imaging. This technique has revolutionized diagnostic medicine by allowing non-invasive visualization of biological processes at the molecular level. The ability to functionalize this compound with radioactive isotopes opens up new avenues for drug development and disease monitoring.
From a synthetic chemistry perspective, 2-Cyano-3-(difluoromethyl)-6-hydroxy-5-iodopyridine serves as a versatile scaffold for exploring novel reaction pathways. The presence of multiple reactive sites allows chemists to employ a wide range of transformation strategies, including nucleophilic substitution, metal-catalyzed coupling reactions, and oxidative additions. These reactions are essential for constructing complex molecules with tailored properties.
The growing interest in fluorinated compounds has further underscored the significance of 2-Cyano-3-(difluoromethyl)-6-hydroxy-5-iodopyridine. Fluorochemicals are renowned for their ability to modulate drug properties such as bioavailability, metabolic stability, and cell membrane permeability. By incorporating fluorine atoms into drug candidates, researchers can achieve significant improvements in pharmacokinetic profiles, leading to more effective therapies.
Recent studies have also explored the role of 2-Cyano-3-(difluoromethyl)-6-hydroxy-5-iodopyridine in developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. The structural features of this compound allow it to interact with kinase active sites effectively, leading to potent inhibition of their activity. Such inhibitors have shown great promise in preclinical studies and are being evaluated for their potential as therapeutic agents.
The compound's versatility extends beyond pharmaceutical applications into materials science and electronics. The unique electronic properties conferred by its functional groups make it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). By tuning its molecular structure through further derivatization, researchers aim to develop materials with enhanced performance characteristics.
In conclusion,2-Cyano-3-(difluoromethyl)-6-hydroxy-5-iodopyridine (CAS No. 1806846-39-8) is a multifaceted compound with broad utility across multiple scientific disciplines. Its structural features enable diverse applications ranging from drug development to agrochemical design and materials science. As research continues to uncover new synthetic strategies and biological functions,this compound is poised to remain at the forefront of scientific innovation.
1806846-39-8 (2-Cyano-3-(difluoromethyl)-6-hydroxy-5-iodopyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)